Cas no 59770-94-4 (alpha-Ethyl-4-isobutylbenzyl alcohol)

alpha-Ethyl-4-isobutylbenzyl alcohol structure
59770-94-4 structure
Product Name:alpha-Ethyl-4-isobutylbenzyl alcohol
CAS No:59770-94-4
MF:C13H20O
MW:192.297304153442
MDL:MFCD11521248
CID:337329
Update Time:2023-08-03

alpha-Ethyl-4-isobutylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-4-(2-methylpropyl)-
    • 1-(4-iso-Butylphenyl)-1-propanol
    • alpha-Ethyl-4-isobutylbenzyl alcohol
    • MDL: MFCD11521248
    • Inchi: 1S/C13H20O/c1-4-13(14)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13-14H,4,9H2,1-3H3
    • InChI Key: BUXRLPFUABMDCB-UHFFFAOYSA-N
    • SMILES: OC(CC)C1C=CC(=CC=1)CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Topological Polar Surface Area: 20.2

alpha-Ethyl-4-isobutylbenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB434202-1 g
1-(4-iso-Butylphenyl)-1-propanol
59770-94-4
1g
€594.40 2023-04-23
abcr
AB434202-5 g
1-(4-iso-Butylphenyl)-1-propanol
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5g
€1,373.40 2023-04-23
abcr
AB434202-1g
1-(4-iso-Butylphenyl)-1-propanol; .
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1g
€1555.10 2025-04-17
abcr
AB434202-5g
1-(4-iso-Butylphenyl)-1-propanol
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€1373.40 2023-09-04
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